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Cat. No.: B3060499 Get Quote

An In-depth Technical Guide to Methyl Succinyl
Chloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl succinyl chloride, also known by its IUPAC name methyl 4-chloro-4-oxobutanoate, is

a bifunctional organic compound featuring both a methyl ester and a highly reactive acyl

chloride group.[1][2][3][4][5][6] This unique structure makes it a valuable intermediate in organic

synthesis, particularly in the pharmaceutical and fine chemical industries.[7][8] Its ability to act

as a versatile building block for introducing a four-carbon chain with differential reactivity at

each end allows for the construction of complex molecular architectures.[8] This guide provides

a comprehensive overview of the physical and chemical properties of methyl succinyl
chloride, detailed experimental protocols, and its applications in drug development.

Physical Properties
Methyl succinyl chloride is a colorless to pale yellow liquid with a pungent odor.[1][2] It is

sensitive to moisture and should be handled with care.[1][2] The key physical properties are

summarized in the table below.
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Property Value Reference(s)

CAS Number 1490-25-1 [1][2][3][4][5][6]

Molecular Formula C₅H₇ClO₃ [1][2]

Molecular Weight 150.56 g/mol [4]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point 58-65 °C at 3 mmHg (4 hPa) [4][5]

Density 1.223 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.44 [4]

Flash Point 74 °C (closed cup) [4]

Solubility
Reacts with water. Soluble in

many organic solvents.
[1][2]

Chemical Properties
The chemical reactivity of methyl succinyl chloride is dominated by the acyl chloride

functional group, which is a strong electrophile susceptible to nucleophilic attack.[2] The methyl

ester group is significantly less reactive, allowing for selective transformations.

Reactivity
Acylation Reactions: As a potent acylating agent, methyl succinyl chloride readily reacts

with a variety of nucleophiles, including alcohols, amines, and thiols, to form the

corresponding esters, amides, and thioesters.[2] These reactions typically proceed rapidly

and are often carried out in the presence of a non-nucleophilic base, such as pyridine or

triethylamine, to neutralize the hydrochloric acid byproduct.

Reaction with Alcohols: The reaction with alcohols yields the corresponding diester of

succinic acid. This is a standard esterification reaction where the alcohol oxygen acts as a

nucleophile.

Reaction with Amines: Primary and secondary amines react to form amides. The reaction is

generally vigorous and exothermic.
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Hydrolysis: Methyl succinyl chloride is highly sensitive to moisture and hydrolyzes in the

presence of water to form methyl hydrogen succinate and hydrochloric acid.[2] This

necessitates handling the compound under anhydrous conditions.

Friedel-Crafts Acylation: The acyl chloride group can participate in Friedel-Crafts acylation

reactions with aromatic compounds in the presence of a Lewis acid catalyst, such as

aluminum chloride, to introduce the 3-(methoxycarbonyl)propanoyl group onto the aromatic

ring.

Stability and Storage
Methyl succinyl chloride is stable under anhydrous conditions.[9] It should be stored in a

tightly sealed container in a cool, dry, and well-ventilated area, away from moisture, heat, and

sources of ignition.[9] It is incompatible with strong bases, alcohols, and oxidizing agents.[9]

Experimental Protocols
Synthesis of Methyl Succinyl Chloride
A common method for the preparation of methyl succinyl chloride is the reaction of

monomethyl succinate with a chlorinating agent, such as thionyl chloride.

Experimental Workflow for Synthesis
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Step 1: Formation of Succinyl Chloride

Step 2: Esterification

Methyl Succinyl Chloride

Hydrolysis

Succinic Acid Monomethyl Ester

Chlorination

Succinyl Chloride

Succinylcholine Chloride

Reaction

Choline Chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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